Cas no 254749-03-6 (Propanoic acid,3-[(4-chlorophenyl)sulfonyl]-2-methyl-)

• Product Name: Propanoic acid,3-[(4-chlorophenyl)sulfonyl]-2-methyl-
• CAS No: 254749-03-6
• MF: C₁₀H₁₁ClO₄S
• MW: 262.709941148758
• CID: 246737
• PubChem ID: 2739475
• Update Time: 2025-04-19

Propanoic acid,3-[(4-chlorophenyl)sulfonyl]-2-methyl- Chemical and Physical Properties

Names and Identifiers

• Propanoic acid,3-[(4-chlorophenyl)sulfonyl]-2-methyl-
• 3-(4-chlorophenyl)sulfonyl-2-methylpropanoic acid
• 3-[(4-chlorophenyl)sulfonyl]-2-methylpropanoic acid
• HMS562H12
• MFCD00207742
• 3-[(4-chlorophenyl)sulfonyl]-2-methylpropanoic acid, AldrichCPR
• 3-((4-Chlorophenyl)sulfonyl)-2-methyl propanoic acid
• 254749-03-6
• 3-[(4-CHLOROPHENYL)SULFONYL]-2-METHYLPROPANOICACID
• FT-0769220
• 3-(4-chlorophenylsulfonyl)-2-methylpropanoic acid
• DTXSID00372315
• Maybridge1_007382
• Oprea1_642434

• Inchi： 1S/C10H11ClO4S/c1-7(10(12)13)6-16(14,15)9-4-2-8(11)3-5-9/h2-5,7H,6H2,1H3,(H,12,13)
• InChI Key： GTJGBRDKIRIHFW-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)S(CC(C(=O)O)C)(=O)=O

Computed Properties

• Exact Mass: 262.00700
• Monoisotopic Mass: 262.0066577g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 79.8Ų

Experimental Properties

• PSA: 79.82000
• LogP: 2.91520